4-(3-methylphenyl)-2-(piperidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide

• IUPAC Name: [4-(3-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C21H22N2O3S/c1-16-8-7-9-17(14-16)23-15-20(21(24)22-12-5-2-6-13-22)27(25,26)19-11-4-3-10-18(19)23/h3-4,7-11,14-15H,2,5-6,12-13H2,1H3
• InChI Key: JRQWSPLPCYHCHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)N4CCCCC4
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol

Description

4-(3-methylphenyl)-2-(piperidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It was initially developed as an anti-parasitic drug but later gained popularity as a recreational drug due to its stimulant properties. In recent years, BZP has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

4-(3-methylphenyl)-2-(piperidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide acts as a stimulant by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. It achieves this by inhibiting the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature. It also causes euphoria, increased energy, and decreased appetite. This compound has been found to have a low potential for addiction and dependence, making it a promising candidate for therapeutic use.

Advantages and Limitations for Lab Experiments

4-(3-methylphenyl)-2-(piperidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a low potential for addiction and dependence. However, this compound has limitations in terms of its potential side effects, which may affect the accuracy of experimental results.

Future Directions

There are several areas of future research for 4-(3-methylphenyl)-2-(piperidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide. One area is the development of new therapeutic applications for this compound, particularly in the treatment of neurological disorders such as Parkinson's disease. Another area of research is the development of new synthetic methods for this compound, which may lead to improved yields and purity. Finally, there is a need for further research into the potential side effects of this compound, which may help to improve the safety and efficacy of this compound for therapeutic use.
In conclusion, this compound is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. It acts as a stimulant by increasing the levels of dopamine, norepinephrine, and serotonin in the brain and has been shown to have a low potential for addiction and dependence. While this compound has limitations in terms of its potential side effects, there are several areas of future research that may lead to improved therapeutic applications and synthetic methods.

Scientific Research Applications

4-(3-methylphenyl)-2-(piperidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide has been studied for its potential therapeutic applications in various fields of medicine. It has shown promising results in the treatment of depression, anxiety, and attention deficit hyperactivity disorder (ADHD). This compound has also been studied as a potential treatment for Parkinson's disease, as it has been shown to increase dopamine levels in the brain.